Cas no 54567-99-6 (2-Butenenitrile, 3-(ethylamino)-)

2-Butenenitrile, 3-(ethylamino)- structure
54567-99-6 structure
Product name:2-Butenenitrile, 3-(ethylamino)-
CAS No:54567-99-6
MF:C6H10N2
MW:110.157001018524
CID:354224
PubChem ID:71364614

2-Butenenitrile, 3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenenitrile, 3-(ethylamino)-
    • 3-(ethylamino)but-2-enenitrile
    • 54567-99-6
    • DTXSID00788078
    • Inchi: InChI=1S/C6H10N2/c1-3-8-6(2)4-5-7/h4,8H,3H2,1-2H3/b6-4+
    • InChI Key: OEZMXVONOBOIOE-GQCTYLIASA-N
    • SMILES: C(N/C(/C)=C/C#N)C

Computed Properties

  • Exact Mass: 110.0845
  • Monoisotopic Mass: 110.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 35.8Ų
  • XLogP3: 0.9

Experimental Properties

  • PSA: 35.82

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